Cas no 210108-85-3 (Jatrophane 1)

• Product Name: Jatrophane 1
• CAS No: 210108-85-3
• MF: C₃₆H₄₅NO₁₃
• MW: 699.74
• CID: 2841480
• PubChem ID: 10122831
• Update Time: 2025-05-07

Jatrophane 1 Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3aR,5R,9R,11R,13R,13aS,E)-2,5,8,8-tetramethyl-12-methylene-9-(nicotinoyloxy)-4-oxo-1,2,3,4,5,8,9,10,11,12,13,13a-dodecahydro-3aH-cyclopenta[12]annulene-1,2,3a,11,13-pentayl pentaacetate
• Jatrophane 1
• Jatrophane I
• [ "" ]
• CHEBI:68183
• 2alpha,3beta,5alpha,7beta,15beta-pentaacetoxy-9alpha-nicotinoyloxyjatropha-6(17),11-dien-14-one
• AKOS040761926
• Q27136677
• CHEMBL1812479
• [(1R,2R,3aR,5R,6E,9R,11R,13R,13aS)-1,2,3a,11,13-pentaacetyloxy-2,5,8,8-tetramethyl-12-methylidene-4-oxo-1,3,5,9,10,11,13,13a-octahydrocyclopenta[12]annulen-9-yl] pyridine-3-carboxylate
• 210108-85-3
• CS-0113226

• Inchi： 1S/C36H45NO13/c1-19-13-14-34(8,9)28(48-33(44)26-12-11-15-37-17-26)16-27(45-21(3)38)20(2)30(46-22(4)39)29-32(47-23(5)40)35(10,49-24(6)41)18-36(29,31(19)43)50-25(7)42/h11-15,17,19,27-30,32H,2,16,18H2,1,3-10H3/b14-13+/t19-,27-,28-,29+,30+,32-,35-,36-/m1/s1
• InChI Key： MBIDOILZBVMYQI-ALCXGGQDSA-N
• SMILES： O(C(C)=O)[C@@]12C([C@H](C)C=CC(C)(C)[C@@H](C[C@H](C(=C)[C@@H]([C@H]1[C@H]([C@@](C)(C2)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C1C=NC=CC=1)=O)=O |t:8|

Computed Properties

• Exact Mass: 699.28900
• Monoisotopic Mass: 699.28909049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 13
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 701.9±60.0 °C at 760 mmHg
• Flash Point: 378.3±32.9 °C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 187.76000
• LogP: 3.79320
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Jatrophane 1 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Jatrophane and cyclojatrophane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Jatrophane and cyclojatrophane diterpenoids